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Compound of Interest

Compound Name: CP-868388 free base

Cat. No.: B1669575

Technical Support Center: CP-868388

This technical support center provides best practices, troubleshooting guides, and frequently
asked questions (FAQs) for the long-term storage and experimental use of CP-868388
solutions.

Frequently Asked Questions (FAQSs)

Q1: What is CP-868388 and what is its primary mechanism of action?

CP-868388 is a potent and selective agonist for the Peroxisome Proliferator-Activated
Receptor alpha (PPARa).[1] PPARa is a ligand-activated transcription factor that belongs to the
nuclear hormone receptor superfamily. Upon activation by a ligand like CP-868388, PPARx
forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific
DNA sequences called Peroxisome Proliferator Response Elements (PPRES) in the promoter
region of target genes, thereby regulating their transcription. The primary role of PPARa is the
regulation of lipid metabolism, particularly fatty acid transport and oxidation.

Q2: What is the recommended solvent for preparing CP-868388 stock solutions?

The recommended solvent for preparing stock solutions of CP-868388 is high-purity, anhydrous
dimethyl sulfoxide (DMSO). CP-868388 is highly soluble in DMSO, with a solubility of at least
30 mg/mL.[2][3]
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Q3: What are the best practices for long-term storage of CP-868388 stock solutions?

For long-term storage, it is recommended to store CP-868388 DMSO stock solutions at -20°C
or -80°C. To avoid degradation from repeated freeze-thaw cycles, the stock solution should be
aliquoted into single-use volumes in polypropylene tubes. When stored at -20°C, the solution is
generally stable for up to 3 months. For storage longer than 3 months, -80°C is recommended.

Q4: Can | store CP-868388 in aqueous solutions?

It is not recommended to store CP-868388 in aqueous solutions for extended periods. The
compound has limited aqueous solubility and is more susceptible to degradation in aqueous
environments. For experiments in agueous media, it is best to make fresh dilutions from the
DMSO stock solution just before use.

Quantitative Data Summary

The following table summarizes the key quantitative data for CP-868388.

Parameter Value Reference

Molecular Formula C26H33NOs [2]

Molar Mass 439.54 g/mol [2]

Solubility in DMSO = 30 mg/mL [2][3]

Solid Storage Temp. 2-8°C [2]

Stock Solution Storage "20°C (short-term) or -80°C General Best Practice
(long-term)

Ki for PPARQ 10.8 nM [1]

Signaling Pathway

CP-868388 acts as an agonist for PPARQ, a key regulator of lipid metabolism. The diagram
below illustrates the signaling pathway initiated by CP-868388.
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1. Cell Seeding
Seed cells (e.g., HepG2)
co-transfected with PPARa

ion and PPRE-luci
reporter plasmids.

2. Compound Treatment
Treat cells with varying
{ of CP-868388.

3. Incubation
Incubate for 24-48 hours.

Experimental Workflow

4. Cell Lysis 5. Luciferase Assay
Lyse cells to release Add luciferase substrate
intracellular components. and measure lumi

6. Data Analysis
Normalize luciferase activity
to a control and plot
d Jo] curve.
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Experimental Workflow

1. Animal Model
Use a suitable mouse model
(e.g., C57BL/6J on a high-fat diet
or ApoE-/- mice).

l

2. Acclimatization
Acclimatize mice for at least one week.

l

3. Baseline Measurement
Collect baseline blood samples
for lipid profiling.

l

4. Treatment
Administer CP-868388 or vehicle
(e.g., by oral gavage) dalily.

5. Monitoring 6. Final Blood Collection
Monitor body weight and food intake. Collect terminal blood samples.

7. Tissue Collection
Collect liver and other relevant tissues.

l

8. Analysis
Analyze plasma lipids and gene
expression in tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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